4-Oxo-9-Methyl-2,3,4,9-Tetrahydrothiopyrano[2,3-b]Indole

• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol
• IUPAC Name: 9-methyl-2,3-dihydrothiopyrano[2,3-b]indol-4-one
• InChI: InChI=1S/C12H11NOS/c1-13-9-5-3-2-4-8(9)11-10(14)6-7-15-12(11)13/h2-5H,6-7H2,1H3
• InChI Key: BGYBNWREMYYRHT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1SCCC3=O

Description

4-Oxo-9-Methyl-2,3,4,9-Tetrahydrothiopyrano[2,3-b]Indole is a useful research compound. Its molecular formula is C12H11NOS and its molecular weight is 217.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

88.2 G (0.375 mol) of 3-(1-methyl-2-indolylthio)propionic acid obtained in stage B, and 300 g of polyphosphate ester, prepared according to W. POLLMANN and G. SCHRAMM (Biochem. Biophysica Acta, 80, 1 (1963)), are placed in 3.5 1 of chloroform. The mixture is stirred at room temperature and under a nitrogen atmosphere for 16 hours. After hydrolysis with 3 liters of ice-cold water, the organic phase is separated after settling has occurred and the aqueous phase is extracted twice with chloroform. The organic phases are combined, washed with 10% strength sodium bicarbonate solution and then with water and dried, and the organic medium is evaporated off on a water bath under vacuum. The residue is recrystallized in acetonitrile.